2-Bromo-5-[(cyclobutyloxy)methyl]-1,3-dimethoxybenzene

• Molecular Formula: C13H17BrO3
• Molecular Weight: 301.18 g/mol
• IUPAC Name: 2-bromo-5-(cyclobutyloxymethyl)-1,3-dimethoxybenzene
• InChI: InChI=1S/C13H17BrO3/c1-15-11-6-9(7-12(16-2)13(11)14)8-17-10-4-3-5-10/h6-7,10H,3-5,8H2,1-2H3
• InChI Key: OTXQJMYHJLBXAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1Br)OC)COC2CCC2

Description

2-Bromo-5-[(cyclobutyloxy)methyl]-1,3-dimethoxybenzene is a useful research compound. Its molecular formula is C13H17BrO3 and its molecular weight is 301.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of cyclobutyl alcohol (4.16 g, 57.7 mmol) and DMF (30 mL) was added sodium hydride (60% oil dispersion: 2.31 g, 57.7 mmol) while cooling on ice, and the mixture was stirred at room temperature for one hour. To the mixture was gradually added dropwise a mixture of 2-bromo-5-(chloromethyl)-1,3-dimethoxybenzene (2.47 g, 9.3 mmol) and DMF (30 mL), and the mixture was stirred at room temperature for one hour. Water was added to the mixture while cooling on ice, and then ethyl acetate was added. After thoroughly shaking the mixture, the organic layer was separated, and the organic layer was washed with brine and dried over anhydrous magnesium sulfate. The mixture was filtered, and then the solvent in the filtrate was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (a mixed solvent of n-heptane and ethyl acetate: n-heptane/ethyl acetate=4/1) to obtain the title compound (2.39 g, 7.94 mmol).